Cas no 110076-50-1 (1,3,4-Thiadiazol-2-amine, 5-[[(4-methoxyphenyl)methyl]thio]-)

1,3,4-Thiadiazol-2-amine, 5-[[(4-methoxyphenyl)methyl]thio]- structure
110076-50-1 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[[(4-methoxyphenyl)methyl]thio]-
CAS No:110076-50-1
MF:C10H11N3OS2
MW:253.34383893013
CID:1195132
PubChem ID:673902
Update Time:2025-04-20

1,3,4-Thiadiazol-2-amine, 5-[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[[(4-methoxyphenyl)methyl]thio]-
    • 5-[(4-methoxyphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
    • DTXSID50350123
    • Cambridge id 5924899
    • 110076-50-1
    • CHEMBL174937
    • AB00100987-01
    • SCHEMBL6381460
    • Oprea1_491091
    • AKOS000112143
    • 5-((4-Methoxybenzyl)thio)-1,3,4-thiadiazol-2-amine
    • STL356703
    • 5-[(4-methoxybenzyl)sulfanyl]-1,3,4-thiadiazol-2-amine
    • Inchi: 1S/C10H11N3OS2/c1-14-8-4-2-7(3-5-8)6-15-10-13-12-9(11)16-10/h2-5H,6H2,1H3,(H2,11,12)
    • InChI Key: INEOZHDEAZZDAA-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(N)S1)CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 253.03453
  • Monoisotopic Mass: 253.03435433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 61.03
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